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Compound of Interest

Compound Name: Cetraric acid

Cat. No.: B1234273 Get Quote

Disclaimer: Initial searches for "Cetraric acid" did not yield specific safety and handling

information. The following guidance is provided for Citric acid, a similarly named but chemically

distinct compound. It is crucial to verify the identity of your substance and consult its specific

Safety Data Sheet (SDS) before handling.

This guide furnishes essential safety protocols, operational procedures, and disposal plans for

the laboratory use of Citric acid, designed for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring personnel safety and

minimizing environmental impact.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for the specific procedures being performed

to determine the appropriate level of personal protective equipment. The following table

outlines the minimum required PPE for handling Citric acid in a laboratory setting.[1][2]
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Body Part Protection Specification

Eyes/Face Safety Goggles/Glasses

Must be worn with side shields.

A face shield may be required

when there is a risk of

splashing.[1][3]

Hands Chemical-Resistant Gloves

Nitrile, neoprene, butyl, or

Viton gloves are

recommended. Always inspect

gloves for integrity before use.

[4]

Body Laboratory Coat

A fully-buttoned lab coat is

mandatory. Consider a

chemically resistant apron for

larger quantities or when

splashing is likely.

Respiratory Respirator (if required)

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

[1][2][5] If dust or aerosols are

generated, a NIOSH-approved

respirator with an appropriate

particulate filter may be

necessary.[3][5][6] Personnel

must be enrolled in a

respiratory protection program.

[4]

Hazard Identification and First Aid
Citric acid is classified as a substance that can cause serious eye irritation and may cause

respiratory irritation.[6][7][8] Ingestion may lead to gastrointestinal tract irritation.[9]
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Exposure Route Symptoms First Aid Measures

Eye Contact
Serious irritation, redness,

pain, tearing.[8][9]

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids apart.

[1][3][9] Remove contact

lenses if present and easy to

do.[3][9] Seek medical

attention if irritation persists.[3]

[9]

Skin Contact

May cause skin irritation,

redness, and itching in

susceptible individuals.[8][9]

Remove contaminated

clothing. Wash the affected

area with soap and water.[3]

Seek medical attention if

irritation develops or persists.

[3]

Inhalation
May cause respiratory tract

irritation.[6][7][9]

Move the person to fresh air.[3]

[6][9] If breathing is difficult,

provide oxygen.[3][9] Seek

medical advice if discomfort or

irritation persists.[3]

Ingestion
May cause gastrointestinal

irritation.[9]

Rinse mouth with water.[3][7]

Do not induce vomiting.[3][9]

Drink plenty of water.[9] Seek

medical attention if you feel

unwell.[3]

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle Citric acid in a well-ventilated area.[1][3][10]

Chemical Fume Hood: For procedures that may generate dust or aerosols, a certified

laboratory chemical fume hood should be used.[5][10]
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Safe Handling Procedures:

Preparation: Designate a specific work area. Ensure all necessary PPE is donned correctly

before handling.

Handling: Avoid contact with eyes, skin, and clothing.[1][3][10] Minimize dust generation and

accumulation.[10] Take precautionary measures against static discharge when handling

powdered forms.[10]

Hygiene: Wash hands thoroughly after handling the substance.[3][7][10] Do not eat, drink, or

smoke in the work area.[11]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[1][10]

Keep containers tightly closed and properly labeled.[1][10]

Incompatible materials include strong oxidizing agents, strong bases, and metal nitrates.[10]

Store below eye level and consider using secondary containment, such as polyethylene

tubs.[4][10]

Disposal Plan: Spill Cleanup and Waste
Management
Spill Cleanup:

Small Spills: For small spills that can be cleaned up in approximately 10 minutes by trained

personnel, carefully sweep up solids, avoiding dust generation.[4][10] Place the material in a

suitable, sealed container for disposal.[10]

Large Spills: Evacuate the area.[10] Prevent further leakage if it is safe to do so.[10] Contact

your institution's environmental health and safety department for assistance.[10]

Waste Disposal:
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Waste Citric acid may be classified as dangerous waste depending on its concentration and

pH.[10]

Solutions with a pH of 6 or lower, or a concentration of 1% or greater, must be managed as

dangerous waste.[4][10]

Collect waste in a compatible, labeled container (e.g., polyethylene).[4][10]

Dispose of waste in accordance with local, state, and federal regulations.[1][12] Do not

dispose of down the drain unless permitted by local regulations for dilute, non-hazardous

solutions.[10]

Empty containers should be rinsed three times with an appropriate solvent, and the rinsate

collected for disposal as hazardous waste.[10][12]

Workflow for Safe Handling of Citric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1234273?utm_src=pdf-custom-synthesis
https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://www.pccarx.com/Documents/msds_pdf/30-1165.pdf?d=639001536821603157
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25255.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Citric-Acid_2024-05-23.docx
http://www.nano.pitt.edu/sites/default/files/MSDS/Acids/Citric%20Acid.pdf
https://labelsds.com/view-product?product=4485
https://www.carlroth.com/medias/SDB-X863-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4MDB8YXBwbGljYXRpb24vcGRmfGFEYzBMMmhqT0M4NU1UYzFOek00TWpVek16UXlMMU5FUWw5WU9EWXpYMGRDWDBWT0xuQmtaZ3xhYTA0MWEwMjk1OTk5YTllODU2ZjEzNmQ1Mzg4ZjU4NWM4MDQxZTUxMTA5NTJhNjcyNTY0NDkxZjI2M2NkMmJh
https://media.laballey.com/sds/Citric%20Acid%20Lab%20Grade%20SDS.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw3a46e0ef/msds/sds-citric-acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.chemos.de/import/data/msds/GB_en/5949-29-1-A0002491-GB-en.pdf
https://www.accomn.com/userfiles/modules/file_upload_library_3/1541/Citric_Acid.pdf
https://www.benchchem.com/product/b1234273#personal-protective-equipment-for-handling-cetraric-acid
https://www.benchchem.com/product/b1234273#personal-protective-equipment-for-handling-cetraric-acid
https://www.benchchem.com/product/b1234273#personal-protective-equipment-for-handling-cetraric-acid
https://www.benchchem.com/product/b1234273#personal-protective-equipment-for-handling-cetraric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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